Cas no 68637-73-0 (Phenazine, 1-chloro-2-(methylthio)-)

Phenazine, 1-chloro-2-(methylthio)- structure
68637-73-0 structure
Product name:Phenazine, 1-chloro-2-(methylthio)-
CAS No:68637-73-0
MF:C13H9ClN2S
MW:260.741960287094
CID:392787
PubChem ID:12447185

Phenazine, 1-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenazine, 1-chloro-2-(methylthio)-
    • 1-chloro-2-methylsulfanylphenazine
    • 68637-73-0
    • DTXSID10498676
    • 1-CHLORO-2-(METHYLSULFANYL)PHENAZINE
    • Inchi: InChI=1S/C13H9ClN2S/c1-17-11-7-6-10-13(12(11)14)16-9-5-3-2-4-8(9)15-10/h2-7H,1H3
    • InChI Key: MJHDJYKMUDRXHI-UHFFFAOYSA-N
    • SMILES: CSC1=C(C2=NC3=CC=CC=C3N=C2C=C1)Cl

Computed Properties

  • Exact Mass: 260.01767
  • Monoisotopic Mass: 260.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78

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